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Compound of Interest

Compound Name: L-Phenylalanine,Indole-15N

Cat. No.: B12398882 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling L-Phenylalanine and Indole-15N. The

following procedures are designed to ensure the safe handling and disposal of these chemicals

in a laboratory setting.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for L-Phenylalanine

and Indole-15N.

Property L-Phenylalanine Indole-15N

Molecular Formula C₉H₁₁NO₂ C₈H₇¹⁵N

Molecular Weight 165.19 g/mol 118.14 g/mol

Appearance White crystalline powder[1] Solid

Melting Point 270 - 275 °C (decomposes) Not available

Flash Point Not available 121 °C (249.8 °F) - closed cup

Storage Temperature
Store below +30°C in a dry,

well-ventilated place[2]

Room temperature, away from

light and moisture[3][4]
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural, step-by-step guidance for the safe handling of L-

Phenylalanine and Indole-15N from receipt to use.

Receiving and Inspection
Upon receipt, visually inspect the containers for any damage or leaks.

Verify that the container labels match the ordered chemicals.

Ensure the Safety Data Sheet (SDS) for each chemical is readily accessible.

Personal Protective Equipment (PPE)
L-Phenylalanine:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles.[5][6]

Skin Protection: Wear suitable protective gloves and a lab coat to prevent skin exposure.[5]

[6]

Respiratory Protection: Under normal conditions of use, respiratory protection is not

required.[7] If dust is generated, a dust mask may be used for comfort.[7]

Indole-15N:

Eye and Face Protection: Wear chemical safety goggles.[8]

Skin Protection: Wear protective gloves and clothing. It is toxic in contact with skin.

Respiratory Protection: Use only under a chemical fume hood.[8]

Handling and Preparation
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Handle both chemicals in a well-ventilated area.[5][6] For Indole-15N, a chemical fume hood

is required.[8]

Avoid the formation of dust when handling the solid forms.[5][7]

Measure and weigh the chemicals in a designated area to prevent cross-contamination.

Wash hands thoroughly after handling.[1][9]

Storage
L-Phenylalanine: Keep the container tightly closed and store in a cool, dry, and well-

ventilated place.[5] It is incompatible with strong oxidizing agents.[5][2]

Indole-15N: Store at room temperature, protected from light and moisture.[3][4]

Disposal Plan: Step-by-Step Procedures
Proper disposal of L-Phenylalanine, Indole-15N, and associated waste is crucial to ensure

environmental safety and regulatory compliance.

Waste Segregation
Segregate waste contaminated with L-Phenylalanine and Indole-15N from general laboratory

waste.

Use separate, clearly labeled, and sealed containers for each chemical waste stream.

L-Phenylalanine Disposal
L-Phenylalanine is generally not considered hazardous waste.[7]

Dispose of as a non-hazardous material in accordance with all applicable national, state, and

local regulations.[10]

For spills, sweep or vacuum up the material, place it in a suitable container for disposal, and

avoid generating dust.[5][6]

Indole-15N Disposal
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Indole is very toxic to aquatic life. Do not allow it to enter drains or water courses.[8]

Contaminated materials and the chemical itself should be disposed of as hazardous waste.

Consult with your institution's environmental health and safety (EHS) office for specific

disposal protocols.

Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

Decontamination
Decontaminate all glassware and equipment that has come into contact with the chemicals.

Wash the work area thoroughly after completing your work and before leaving the laboratory.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of L-Phenylalanine

and Indole-15N in a laboratory setting.
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Caption: Workflow for Safe Chemical Handling
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This comprehensive guide is intended to provide essential safety information. Always consult

the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information and

adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-Phenylalanine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

2. L-Phenylalanine | 63-91-2 [chemicalbook.com]

3. L-Tryptophan (indole-Â¹â�µN, 98%) | Cambridge Isotope Laboratories, Inc. [isotope.com]

4. L-Tryptophan (indole-Â¹â�µN, 98%) - Cambridge Isotope Laboratories, NLM-1208-0.5
[isotope.com]

5. westliberty.edu [westliberty.edu]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. fishersci.com [fishersci.com]

9. lobachemie.com [lobachemie.com]

10. ajiaminoscience.eu [ajiaminoscience.eu]

To cite this document: BenchChem. [Essential Safety and Handling Guide for L-
Phenylalanine and Indole-15N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398882#personal-protective-equipment-for-
handling-l-phenylalanine-indole-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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